Cas no 828259-32-1 (3-Piperidineacetic acid, 2-oxo-1-(3-phenylpropyl)-)

• Product name: 3-Piperidineacetic acid, 2-oxo-1-(3-phenylpropyl)-
• CAS No: 828259-32-1
• MF: C₁₆H₂₁NO₃
• MW: 275.34284
• CID: 681924
• PubChem ID: 11300328

3-Piperidineacetic acid, 2-oxo-1-(3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Piperidineacetic acid, 2-oxo-1-(3-phenylpropyl)-
• 2-[2-oxo-1-(3-phenylpropyl)piperidin-3-yl]acetic acid
• SCHEMBL2567758
• 828259-32-1
• DTXSID80461716

• Inchi： InChI=1S/C16H21NO3/c18-15(19)12-14-9-5-11-17(16(14)20)10-4-8-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12H2,(H,18,19)
• InChI Key： PBRUJJCOEHXJMI-UHFFFAOYSA-N
• SMILES： C1CC(C(=O)N(C1)CCCC2=CC=CC=C2)CC(=O)O

Computed Properties

• Exact Mass: 275.15214353g/mol
• Monoisotopic Mass: 275.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57.6Ų